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Compound of Interest

Compound Name: 25R-Inokosterone

Cat. No.: B1219532 Get Quote

This technical guide provides a comprehensive overview of 25R-Inokosterone, a

phytoecdysteroid that has garnered interest within the scientific community for its potential

biological activities. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical identity, physicochemical

properties, and relevant biological data.

Chemical Identity and Nomenclature
25R-Inokosterone is a natural steroid belonging to the ecdysteroid class of hormones. Its

chemical structure is characterized by a cholestane skeleton with multiple hydroxyl groups,

which contribute to its biological activity.

IUPAC Name: (10R,13R,14S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R)-2,3,7-trihydroxy-6-

methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one[1]

Synonyms:

Inokosteron

(2β,3β,5β,22R,25R)-2,3,14,20,22,26-Hexahydroxycholest-7-en-6-one

Cholest-7-en-6-one, 2,3,14,20,22,26-hexahydroxy-, (2β,3β,5β,22R,25R)-

CAS Number: 19682-38-3[1]
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It is a phytoecdysone that can be isolated from sources such as Achyranthis Radix.

Physicochemical Properties
A summary of the key physicochemical properties of 25R-Inokosterone is presented in the

table below. This data is crucial for understanding its behavior in biological systems and for the

design of experimental protocols.

Property Value Source

Molecular Formula C27H44O7 PubChem

Molecular Weight 480.6 g/mol PubChem

Appearance White to off-white solid MedChemExpress

Solubility
DMSO: 50 mg/mL (104.03

mM)
MedChemExpress

Storage 4°C, protect from light MedChemExpress

Experimental Protocols
Detailed experimental methodologies are critical for the replication and advancement of

scientific research. While specific, detailed protocols for all experiments involving 25R-
Inokosterone are extensive and varied, a general methodology for its isolation has been

referenced.

Isolation from Achyranthis Radix

Zhao et al. (2012) have described the use of high-performance liquid chromatography (HPLC)

for the quality control of Achyranthis Radix, which involves the identification and quantification

of 25R-Inokosterone. A generalized workflow for such an isolation and analysis would typically

involve:

Extraction: The dried and powdered plant material is extracted with a suitable solvent, such

as methanol or ethanol, often using techniques like soxhlet extraction or ultrasonication to

maximize yield.
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Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

varying polarity (e.g., hexane, ethyl acetate, butanol) to separate compounds based on their

polarity.

Chromatographic Purification: The fraction containing the ecdysteroids is further purified

using a series of chromatographic techniques. This may include column chromatography on

silica gel or other stationary phases, followed by preparative HPLC to isolate 25R-
Inokosterone to a high degree of purity.

Structural Elucidation: The identity and purity of the isolated compound are confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Logical Relationship of Compound Identification
The following diagram illustrates the logical workflow for the identification and characterization

of 25R-Inokosterone from a natural source.
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Caption: Workflow for the isolation, identification, and application of 25R-Inokosterone.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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